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Compound of Interest

Compound Name: Triacontane, 11,20-didecyl-

Cat. No.: B15372641 Get Quote

This technical guide provides a detailed overview of the core molecular properties of 11,20-

didecyltriacontane, a saturated acyclic hydrocarbon. The information is tailored for researchers,

scientists, and professionals in drug development who require precise data for chemical

analysis and modeling.

Core Molecular Data
The fundamental molecular characteristics of 11,20-didecyltriacontane are its molecular

formula and molecular weight. These values are essential for stoichiometric calculations,

analytical chemistry techniques, and material characterization.

Molecular Formula and Weight
The molecular formula of 11,20-didecyltriacontane is C50H102.[1][2] Its molecular weight has

been determined to be approximately 703.3 g/mol .[1][2] A summary of these key identifiers is

presented in the table below.

Property Value Source

Molecular Formula C50H102 PubChem[1], NIST[2]

Molecular Weight 703.3 g/mol PubChem[1]

IUPAC Name 11,20-didecyltriacontane PubChem[1]

CAS Registry Number 55256-09-2 NIST[2]
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Chemical Structure and Composition
11,20-didecyltriacontane is a long-chain alkane with a thirty-carbon backbone (triacontane). It

is substituted with two decyl (ten-carbon) groups at the 11th and 20th carbon positions. The

structural arrangement of its constituent elements is visualized in the diagram below.

Chemical Composition of 11,20-didecyltriacontane
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Elemental composition of 11,20-didecyltriacontane.

Experimental Data
While detailed experimental protocols for complex biological assays involving 11,20-

didecyltriacontane are not readily available due to its nature as a simple hydrocarbon, its

physical and chemical properties are typically characterized using standard analytical

techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a common analytical method used to identify and quantify 11,20-didecyltriacontane.

The general workflow for such an analysis is outlined below.
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GC-MS Analysis Workflow
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A generalized workflow for GC-MS analysis.

Methodology:

Sample Preparation: A known quantity of the 11,20-didecyltriacontane sample is dissolved in

a volatile organic solvent, such as hexane or dichloromethane.
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Injection: A small volume of the prepared sample is injected into the gas chromatograph. The

high temperature of the injection port volatilizes the sample.

Separation: The vaporized sample is carried by an inert gas (e.g., helium or nitrogen)

through a long, thin capillary column. The separation of components is based on their boiling

points and interactions with the stationary phase of the column.

Ionization: As the separated components elute from the column, they enter the mass

spectrometer's ion source. In the ion source, they are bombarded with electrons, causing

them to ionize and fragment.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

Detection: A detector records the abundance of each ion at each m/z value, generating a

mass spectrum that can be used to identify the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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